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Compound of Interest

Compound Name: Oxyphenbutazone monohydrate

Cat. No.: B1203218 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

Oxyphenbutazone monohydrate, a non-steroidal anti-inflammatory drug, requires careful

handling and disposal due to its potential health and environmental hazards. This guide

provides essential, step-by-step information for its safe and compliant disposal.

Immediate Safety and Hazard Profile
Oxyphenbutazone monohydrate is classified as harmful if swallowed and may cause

damage to organs through prolonged or repeated exposure.[1] It is also very toxic to aquatic

life, necessitating stringent disposal procedures to prevent environmental contamination.[1]
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Hazard Statement Precautionary Statement GHS Pictograms

H302: Harmful if swallowed
P264: Wash thoroughly after

handling.[1]

GHS07 (Harmful), GHS08

(Health Hazard)[1]

H373: May cause damage to

organs through prolonged or

repeated exposure

P270: Do not eat, drink or

smoke when using this

product.[1]

GHS09 (Environmentally

Hazardous)[1]

H400: Very toxic to aquatic life
P273: Avoid release to the

environment.[1]

P301+P312: IF SWALLOWED:

Call a POISON

CENTER/doctor if you feel

unwell.[1]

P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.[1]

Step-by-Step Disposal Protocol
This protocol is intended for laboratory settings and should be performed in accordance with

your institution's specific safety guidelines and all applicable regulations.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired oxyphenbutazone monohydrate powder in a designated,

clearly labeled hazardous waste container.
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Do not mix with other chemical waste unless specifically permitted by your institution's

waste management plan.

Contaminated Materials:

Any materials that have come into contact with oxyphenbutazone monohydrate, such as

weighing paper, contaminated gloves, or disposable labware, should be collected in a

separate, labeled hazardous waste container.

3. In-Lab Deactivation (if applicable and permitted):

For trace amounts on glassware or surfaces, decontamination may be possible. Consult your

institution's chemical safety officer for approved decontamination procedures. Avoid washing

down the drain to prevent environmental release.[2]

4. Waste Storage:

Store the hazardous waste container in a designated, secure area away from incompatible

materials.

Ensure the storage area is well-ventilated.

5. Disposal Vendor:

Arrange for pickup and disposal by a licensed hazardous waste disposal company. Your

institution's Environmental Health and Safety (EHS) department will have established

procedures for this.

Ensure the waste is properly manifested and transported in accordance with Department of

Transportation (DOT) regulations.

Disposal Workflow
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Caption: Disposal workflow for oxyphenbutazone monohydrate in a laboratory setting.

Regulatory Framework
The disposal of pharmaceutical waste, including oxyphenbutazone monohydrate, is

regulated by several agencies. In the United States, the Environmental Protection Agency

(EPA) governs hazardous waste under the Resource Conservation and Recovery Act (RCRA).

[3][4][5] It is crucial to determine if your waste stream is considered hazardous under RCRA

guidelines. Additionally, state and local regulations may have more stringent requirements.[2][3]

Always consult your institution's EHS department to ensure full compliance.

For non-laboratory settings, such as households, the FDA and DEA provide guidance on the

disposal of unused medicines.[6][7] The preferred method is to use drug take-back programs.

[8][9] If a take-back program is not available, the medication can be mixed with an undesirable

substance (e.g., coffee grounds, cat litter), sealed in a container, and placed in the household

trash.[6][7][8][9] Flushing is generally not recommended unless specifically stated on the

medication's label.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1203218?utm_src=pdf-body-img
https://www.benchchem.com/product/b1203218?utm_src=pdf-body
https://www.benchchem.com/product/b1203218?utm_src=pdf-body
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://dtsc.ca.gov/pharmaceutical-waste/
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.nationwidechildrens.org/family-resources-education/health-wellness-and-safety-resources/helping-hands/medicine-proper-disposal
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.nationwidechildrens.org/family-resources-education/health-wellness-and-safety-resources/helping-hands/medicine-proper-disposal
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.nationwidechildrens.org/family-resources-education/health-wellness-and-safety-resources/helping-hands/medicine-proper-disposal
https://www.benchchem.com/product/b1203218?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. assets.lgcstandards.com [assets.lgcstandards.com]

2. dtsc.ca.gov [dtsc.ca.gov]

3. sdmedwaste.com [sdmedwaste.com]

4. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

5. danielshealth.com [danielshealth.com]

6. dea.gov [dea.gov]

7. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

8. Medicine: Proper Disposal [nationwidechildrens.org]

9. fda.gov [fda.gov]

To cite this document: BenchChem. [Safe Disposal of Oxyphenbutazone Monohydrate: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203218#oxyphenbutazone-monohydrate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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